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Compound of Interest

Compound Name: Robinetinidin chloride

Cat. No.: B192280 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Robinetinidin chloride is an anthocyanidin, a class of flavonoids responsible for the red,

purple, and blue pigments in many plants.[1] As a natural product, it is of significant interest to

researchers for its potential antioxidant properties and its role in plant biochemistry.[1] In

scientific research, Robinetinidin chloride is utilized as an analytical standard for the

identification and quantification of flavonoids in plant extracts and is studied for its potential

health benefits in mitigating conditions related to oxidative stress. This application note

provides a detailed protocol for the analysis of Robinetinidin chloride using High-

Performance Liquid Chromatography with a Diode-Array Detector (HPLC-DAD), a common and

reliable method for the separation and quantification of anthocyanidins.

Physicochemical Properties of Robinetinidin Chloride

Property Value

Molecular Formula C₁₅H₁₁ClO₆

Molecular Weight 322.7 g/mol

CAS Number 3020-09-5

Synonyms 3,3',4',5',7-Pentahydroxyflavylium chloride
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Experimental Protocol
This protocol outlines the necessary steps for the analysis of Robinetinidin chloride using a

standard HPLC-DAD system.

Instrumentation and Materials
HPLC System: An Agilent 1260 Infinity II LC System or equivalent, equipped with a

quaternary pump, autosampler, column thermostat, and Diode Array Detector (DAD).

Column: A reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is

recommended for the separation of anthocyanidins.

Reagents:

Robinetinidin chloride reference standard

Methanol (HPLC grade)

Acetonitrile (HPLC grade)

Formic acid (or Trifluoroacetic acid - TFA)

Ultrapure water

Standard and Sample Preparation:

Standard Stock Solution (1000 µg/mL): Accurately weigh 10 mg of Robinetinidin chloride
and dissolve it in 10 mL of methanol containing 0.1% HCl. This acidic condition is crucial

for maintaining the stability of the flavylium cation.

Working Standard Solutions: Prepare a series of dilutions from the stock solution using the

mobile phase as the diluent to construct a calibration curve (e.g., 1, 5, 10, 25, 50, 100

µg/mL).

Sample Preparation: For plant extracts, a solid-phase extraction (SPE) may be necessary

to clean up the sample. The final extract should be dissolved in the same solvent as the

standard. All solutions should be filtered through a 0.45 µm syringe filter before injection.
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Chromatographic Conditions
Parameter Recommended Setting

Column C18 Reversed-Phase (250 mm x 4.6 mm, 5 µm)

Mobile Phase A Water with 5% Formic Acid

Mobile Phase B Acetonitrile with 5% Formic Acid

Gradient Elution
0-5 min: 10% B5-20 min: 10-30% B20-25 min:

30-50% B25-30 min: 50-10% B (return to initial)

Flow Rate 1.0 mL/min

Column Temperature 30°C

Injection Volume 10 µL

DAD Wavelength 520 nm

Data Presentation and Method Validation
The following tables present representative data for the validation of an anthocyanidin analysis

method. This data is illustrative and should be determined experimentally for Robinetinidin
chloride.

Table 1: Chromatographic Parameters (Representative)

Analyte Retention Time (min)

Robinetinidin chloride 18.5

Table 2: Method Validation Parameters (Representative)
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Parameter Result

Linearity Range (µg/mL) 1 - 100

Correlation Coefficient (r²) > 0.999

LOD (µg/mL) 0.25

LOQ (µg/mL) 0.75

Precision (%RSD) < 2%

Accuracy (% Recovery) 98 - 102%

Visualization of Experimental Workflow
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Caption: Workflow for HPLC-DAD analysis of Robinetinidin chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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